Cas no 705288-16-0 (Benzeneacetonitrile, a-hydroxy-2-methoxy-4-methyl-)
705288-16-0 structure
Product Name:Benzeneacetonitrile, a-hydroxy-2-methoxy-4-methyl-
CAS No:705288-16-0
MF:C10H11NO2
MW:177.199842691422
CID:557456
Update Time:2022-07-27
Benzeneacetonitrile, a-hydroxy-2-methoxy-4-methyl- Chemical and Physical Properties
Names and Identifiers
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- Benzeneacetonitrile, a-hydroxy-2-methoxy-4-methyl-
- Mandelonitrile,2-methoxy-4-methyl- (5CI)
- Hydroxy(2-methoxy-4-methylphenyl)acetonitrile
- Mandelonitrile, 2-methoxy-4-methyl- (5CI)
- Benzeneacetonitrile, α-hydroxy-2-methoxy-4-methyl-
-
- Inchi: 1S/C10H11NO2/c1-7-3-4-8(9(12)6-11)10(5-7)13-2/h3-5,9,12H,1-2H3
- InChI Key: MVSMMXHYTYMWIS-UHFFFAOYSA-N
- SMILES: C(#N)C(C1=CC=C(C)C=C1OC)O
Computed Properties
- Exact Mass: 177.079
- Monoisotopic Mass: 177.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.2A^2
Benzeneacetonitrile, a-hydroxy-2-methoxy-4-methyl- Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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